Cas no 52328-79-7 (Benzene, 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-nitro-)

• Product Name: Benzene, 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-nitro-
• CAS No: 52328-79-7
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• MDL: MFCD03002297
• CID: 359899
• PubChem ID: 71365686
• Update Time: 2025-04-19

Benzene, 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-nitro-
• 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-nitrobenzene
• MFCD03002297
• 4-(1,1,2,3,3,3-Hexafluoropropoxy)nitrobenzene, 90%
• 52328-79-7
• DTXSID20789082
• 4-(1,1,2,3,3,3-Hexafluoropropoxy)nitrobenzene
• SCHEMBL1360933
• 4-(1,1,2,3,3,3-hexafluoropropoxy)-nitrobenzene

• MDL： MFCD03002297
• Inchi： 1S/C9H5F6NO3/c10-7(8(11,12)13)9(14,15)19-6-3-1-5(2-4-6)16(17)18/h1-4,7H
• InChI Key： DKCNPCFJMKMXAB-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C(OC1C=CC(=CC=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 289.01735
• Monoisotopic Mass: 289.01736199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers